Abecarnil
Abecarnil
Abecarnil was originally developed as an anti-anxiety drug, but has not as yet been commercially developed for use in humans, instead so far mainly being used for research into the development of other new sedative and anxiolytic drugs.
Brand Name:
Vulcanchem
CAS No.:
111841-85-1
VCID:
VC0195500
InChI:
InChI=1S/C24H24N2O4/c1-15(2)30-24(27)23-19(14-28-3)22-18-11-17(29-13-16-7-5-4-6-8-16)9-10-20(18)26-21(22)12-25-23/h4-12,15,26H,13-14H2,1-3H3
SMILES:
CC(C)OC(=O)C1=NC=C2C(=C1COC)C3=C(N2)C=CC(=C3)OCC4=CC=CC=C4
Molecular Formula:
C24H24N2O4
Molecular Weight:
404.5 g/mol
Abecarnil
CAS No.: 111841-85-1
Impurities
VCID: VC0195500
Molecular Formula: C24H24N2O4
Molecular Weight: 404.5 g/mol
Purity: > 95%
| CAS No. | 111841-85-1 |
|---|---|
| Product Name | Abecarnil |
| Molecular Formula | C24H24N2O4 |
| Molecular Weight | 404.5 g/mol |
| IUPAC Name | propan-2-yl 4-(methoxymethyl)-6-phenylmethoxy-9H-pyrido[3,4-b]indole-3-carboxylate |
| Standard InChI | InChI=1S/C24H24N2O4/c1-15(2)30-24(27)23-19(14-28-3)22-18-11-17(29-13-16-7-5-4-6-8-16)9-10-20(18)26-21(22)12-25-23/h4-12,15,26H,13-14H2,1-3H3 |
| Standard InChIKey | RLFKILXOLJVUNF-UHFFFAOYSA-N |
| SMILES | CC(C)OC(=O)C1=NC=C2C(=C1COC)C3=C(N2)C=CC(=C3)OCC4=CC=CC=C4 |
| Canonical SMILES | CC(C)OC(=O)C1=NC=C2C(=C1COC)C3=C(N2)C=CC(=C3)OCC4=CC=CC=C4 |
| Appearance | Solid |
| Description | Abecarnil was originally developed as an anti-anxiety drug, but has not as yet been commercially developed for use in humans, instead so far mainly being used for research into the development of other new sedative and anxiolytic drugs. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | abecarnil isopropyl 6-benzyloxy-4-methoxymethyl-beta-carboline-3-carboxylate ZK 112119 |
| PubChem Compound | 65914 |
| Last Modified | Nov 11 2021 |
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